1-ethyl-4-[2-(methylthio)benzoyl]piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-(2-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C14H20N2OS/c1-3-15-8-10-16(11-9-15)14(17)12-6-4-5-7-13(12)18-2/h4-7H,3,8-11H2,1-2H3
• InChI Key: OYRXRSDHWOUKDH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC=CC=C2SC
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

1-ethyl-4-[2-(methylthio)benzoyl]piperazine is a chemical compound that has been widely used in scientific research due to its unique properties. It is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-ethyl-4-[2-(methylthio)benzoyl]piperazine is not fully understood. However, it has been reported to act as an inhibitor of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been reported to have antioxidant properties and to scavenge reactive oxygen species.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a role in the breakdown of acetylcholine in the nervous system. It has also been shown to have antioxidant properties and to scavenge reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-[2-(methylthio)benzoyl]piperazine in lab experiments is its ability to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. This makes it a useful tool compound for studying the role of these enzymes in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 1-ethyl-4-[2-(methylthio)benzoyl]piperazine in scientific research. One potential direction is to investigate its potential as a therapeutic agent for the treatment of diseases such as Alzheimer's disease, which is characterized by the breakdown of acetylcholine in the brain. Another direction is to study its potential as an antioxidant and its role in cellular signaling pathways. Additionally, further studies are needed to investigate its potential toxicity and to develop safer derivatives for use in scientific research.

Synthesis Methods

The synthesis of 1-ethyl-4-[2-(methylthio)benzoyl]piperazine has been reported using various methods. One of the commonly used methods involves the reaction of 1-ethylpiperazine with 2-(methylthio)benzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the product is obtained after purification using column chromatography.

Scientific Research Applications

1-ethyl-4-[2-(methylthio)benzoyl]piperazine has been widely used in scientific research as a tool compound to study various biological processes. It has been reported to have inhibitory effects on certain enzymes such as acetylcholinesterase and butyrylcholinesterase. It has also been used to study the effects of oxidative stress on cells and to investigate the role of reactive oxygen species in cellular signaling pathways.